Cas no 853680-99-6 (4-(piperazin-1-yl)pyrido2,3-dpyrimidine)

• Product Name: 4-(piperazin-1-yl)pyrido2,3-dpyrimidine
• CAS No: 853680-99-6
• MF: C₁₁H₁₃N₅
• MW: 215.254420995712
• CID: 717205
• PubChem ID: 22308548
• Update Time: 2025-06-09

4-(piperazin-1-yl)pyrido2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidine,4-(1-piperazinyl)-
• 4-(PIPERAZIN-1-YL)PYRIDO[2,3-D]PYRIMIDINE
• 4-piperazin-1-ylpyrido[2,3-d]pyrimidine
• Pyrido[2,3-d]pyrimidine,4-(1-piperazinyl)
• 4-piperazin-1-yl-pyrido[2,3-d]pyrimidine
• SCHEMBL2797263
• F1967-2180
• CXXVKJRWVCIJGR-UHFFFAOYSA-N
• AKOS022530960
• DTXSID80624526
• 853680-99-6
• 4-(piperazin-1-yl)pyrido2,3-dpyrimidine

• Inchi： 1S/C11H13N5/c1-2-9-10(13-3-1)14-8-15-11(9)16-6-4-12-5-7-16/h1-3,8,12H,4-7H2
• InChI Key： CXXVKJRWVCIJGR-UHFFFAOYSA-N
• SMILES： N1(C2C3C=CC=NC=3N=CN=2)CCNCC1

Computed Properties

• Exact Mass: 215.11700
• Monoisotopic Mass: 215.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.9Ų

Experimental Properties

• PSA: 53.94000
• LogP: 0.82820

Additional information on 4-(piperazin-1-yl)pyrido2,3-dpyrimidine

Introduction to 4-(piperazin-1-yl)pyrido[2,3-d]pyrimidine (CAS No. 853680-99-6)

4-(piperazin-1-yl)pyrido[2,3-d]pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 853680-99-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its structural complexity and potential biological activity. This compound belongs to the pyrido[2,3-d]pyrimidine class, a scaffold that has been extensively studied for its pharmacological properties, particularly in the development of drugs targeting various diseases.

The molecular structure of 4-(piperazin-1-yl)pyrido[2,3-d]pyrimidine incorporates a piperazine moiety, which is a six-membered aromatic ring containing two nitrogen atoms. This feature contributes to the compound's ability to interact with biological targets in a specific manner, making it a valuable candidate for further investigation. The pyrido[2,3-d]pyrimidine core is particularly interesting because it mimics the structure of certain nucleobases found in DNA and RNA, suggesting potential applications in modulating nucleic acid-related processes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that can selectively target specific biological pathways. 4-(piperazin-1-yl)pyrido[2,3-d]pyrimidine has emerged as a promising candidate in this context due to its unique structural features. Studies have indicated that this compound may exhibit inhibitory effects on various enzymes and receptors involved in disease mechanisms. For instance, preliminary research suggests that it could interfere with kinases and other signaling molecules that are aberrantly activated in certain types of cancer.

The piperazine moiety in 4-(piperazin-1-yl)pyrido[2,3-d]pyrimidine is particularly noteworthy for its ability to form hydrogen bonds and salt bridges with biological targets. This interaction mode is critical for the compound's binding affinity and specificity. Researchers have leveraged this property to design derivatives with enhanced pharmacological activity. By modifying the substituents attached to the piperazine ring or the pyrido[2,3-d]pyrimidine core, scientists aim to optimize the compound's solubility, bioavailability, and target specificity.

One of the most compelling aspects of 4-(piperazin-1-yl)pyrido[2,3-d]pyrimidine is its potential application in addressing unmet medical needs. Current research is exploring its efficacy in treating conditions such as inflammation, autoimmune disorders, and neurodegenerative diseases. The compound's ability to modulate key biological pathways makes it a versatile tool for drug discovery. Preclinical studies have demonstrated encouraging results in animal models, suggesting that it may translate into therapeutic benefits for human patients.

The synthesis of 4-(piperazin-1-yl)pyrido[2,3-d]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations are commonly used in its preparation. These methods not only facilitate the construction of the complex heterocyclic framework but also allow for the introduction of diverse functional groups at strategic positions within the molecule.

Recent advancements in computational chemistry have further accelerated the development of 4-(piperazin-1-yl)pyrido[2,3-d]pyrimidine derivatives. Molecular modeling techniques enable researchers to predict binding interactions between the compound and its target proteins with remarkable accuracy. This approach allows for rational drug design by identifying key residues involved in binding and optimizing the compound's structure accordingly. Such computational studies are complemented by experimental validation through X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The pharmacokinetic properties of 4-(piperazin-1-yl)pyrido[2,3-d]pyrimidine are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential and safety profile. In vitro studies using cell culture models have provided insights into its metabolic pathways and interactions with cytochrome P450 enzymes. These findings are essential for predicting drug-drug interactions and optimizing dosing regimens.

Given its promising preclinical data, 4-(piperazin-1-yl)pyrido[2,3-d]pyrimidine is being evaluated in clinical trials aimed at assessing its safety and efficacy in human subjects. These trials are designed to provide comprehensive evidence supporting its use as a therapeutic agent. The results from these studies will be critical for regulatory approval and commercialization efforts. If successful, this compound could represent a significant advancement in treating various diseases associated with dysregulated biological pathways.

The broader significance of 4-(piperazin-1-yl)pyrido[2,3-d]pyrimidine extends beyond individual therapeutic applications. Its development exemplifies the power of interdisciplinary research combining organic chemistry, medicinal chemistry, biochemistry, and computational science. Such collaborative efforts are essential for addressing complex biomedical challenges and translating laboratory discoveries into tangible medical benefits.

In conclusion,4-(piperazin-1-yl)pyrido[2,3-d]pyrimidine (CAS No. 853680-99-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique properties make it a valuable tool for modulating biological pathways associated with various diseases. Ongoing research efforts aim to further elucidate its mechanisms of action and optimize its pharmacological profile through innovative synthetic strategies and computational methods.